Cas no 919800-06-9 (Benzenamine, N-(cyclobutylmethyl)-3,4-difluoro-)

• Product Name: Benzenamine, N-(cyclobutylmethyl)-3,4-difluoro-
• CAS No: 919800-06-9
• MF: C₁₁H₁₃F₂N
• MW: 197.22442984581
• CID: 760687
• PubChem ID: 65456873
• Update Time: 2025-04-19

Benzenamine, N-(cyclobutylmethyl)-3,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-(cyclobutylmethyl)-3,4-difluoro-
• N-(cyclobutylmethyl)-3,4-difluoroaniline
• 919800-06-9
• DTXSID40734892
• BKEYIBCKKVSKOZ-UHFFFAOYSA-N
• SCHEMBL1241081
• AKOS014794146
• cyclobutylmethyl-(3,4-difluorophenyl)-amine

• Inchi： 1S/C11H13F2N/c12-10-5-4-9(6-11(10)13)14-7-8-2-1-3-8/h4-6,8,14H,1-3,7H2
• InChI Key： BKEYIBCKKVSKOZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)NCC1CCC1)F

Computed Properties

• Exact Mass: 197.10160574g/mol
• Monoisotopic Mass: 197.10160574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 12Ų